Electronic structures of layered Ta2NiS5 single crystals revealed by high-resolution angle-resolved photoemission spectroscopy
Journal of Materials Chemistry C Pub Date: 2018-03-21 DOI: 10.1039/C8TC00149A
Abstract
Using high-resolution angle-resolved photoemission spectroscopy (ARPES), we systematically studied the electronic structures of quasi-one-dimensional (1D) ternary material Ta2NiS5 single crystals. Contrary to its sister compound Ta2NiSe5, which is a candidate material for excitonic insulators, we found that Ta2NiS5 cannot realize the ground state of an excitonic insulator according to temperature-dependent valence band dispersions along the Γ–X direction. In particular, the experimental ARPES data reveal that the electronic structures show strong two-dimensional characteristics along with a considerable in-plane anisotropy indicating evident coupling among the one-dimensional chain structures. Moreover, theoretical band calculations have to be compressed by a factor of about 15% in energy in order to match the experimental band structures, implying that some weak electron correlations are neglected in the band calculations.
![Graphical abstract: Electronic structures of layered Ta2NiS5 single crystals revealed by high-resolution angle-resolved photoemission spectroscopy](http://scimg.chem960.com/usr/1/C8TC00149A.jpg)
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Journal Name:Journal of Materials Chemistry C
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